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Compound of Interest

Compound Name: Ammonium diethyldithiocarbamate

Cat. No.: B1582315

This guide provides comprehensive technical information on Ammonium
Diethyldithiocarbamate, focusing on its CAS number, safety data, and handling protocols,
intended for researchers, scientists, and professionals in drug development.

Chemical Identification

Ammonium diethyldithiocarbamate is identified by the CAS Number: 21124-33-4.[1][2][3][4]
It is also known by other names, including Diethyldithiocarbamic acid ammonium salt.

Physicochemical Properties

A summary of the key quantitative data for Ammonium Diethyldithiocarbamate is presented
in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C5H14N2S2 [1114]
Molecular Weight 166.31 g/mol [1112][31[4]

Off-white crystalline
Appearance ] [5]
powder/solid

Melting Point 80 °C (decomposes) [2][3]
Boiling Point 176.4°C at 760 mmHg [2]
Density 1.086 g/cm3 [2]
Storage Temperature 2-8°C [2][3]

Safety and Hazard Information

Ammonium diethyldithiocarbamate is classified with the following hazards:

» Hazard Classifications: Eye Irritation Category 2, Skin Irritation Category 2, Specific Target
Organ Toxicity (Single Exposure) Category 3.[1][3]

 Signal Word: Warning.[1][3]

o Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][3]

e Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338.[1]
[3]

The following diagram illustrates the mandatory personal protective equipment to be used
when handling Ammonium diethyldithiocarbamate to minimize exposure and ensure safety.
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Personal Protective Equipment for Handling Ammonium Diethyldithiocarbamate.

Experimental Protocols: First Aid Measures

Detailed methodologies for emergency first aid are critical for laboratory safety.

Eye Contact:

Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes.[5][6]

If contact lenses are present and easy to do, remove them.[6]

Continue rinsing.

Seek medical attention.[5]

Skin Contact:

+ Wash off immediately with plenty of soap and water for at least 15 minutes.[5][6]
+ Remove all contaminated clothing.

« If skin irritation occurs, get medical advice/attention.[5]

Inhalation:
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Remove the victim to fresh air.[5][6]

Keep the person at rest in a position comfortable for breathing.[6]

If the individual is not breathing, give artificial respiration.[5][6]

If symptoms persist, call a physician.
Ingestion:

e Do NOT induce vomiting.[5][6]

» Rinse mouth with water.

o Seek immediate medical attention.[5][6]

Handling and Storage

« Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust. Use only in a
well-ventilated area. Wash hands thoroughly after handling.[6]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6] The
recommended storage temperature is 2-8°C.[2][3] It should be protected from moisture as it
is hygroscopic.[5][6]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[5][6] It is hygroscopic.[5]

[6]
» Conditions to Avoid: Exposure to moist air or water, excess heat, and dust formation.[5][6]
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5][6]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and sulfur oxides.[5]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/359548
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10458&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468683&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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